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Compound of Interest

Compound Name: Dimethyl hexadecanedioate

Cat. No.: B102918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of dimethyl
hexadecanedioate, with a core focus on its reaction mechanism and kinetics. This document

is intended to serve as a valuable resource for researchers, scientists, and professionals

involved in drug development and other fields where long-chain diesters are of interest.

Dimethyl hexadecanedioate, a C16 linear-chain aliphatic diester, finds applications as a

plasticizer, in the formulation of synthetic paints and resins, and as an intermediate in various

chemical syntheses.[1]

Physicochemical Properties
A summary of the key physicochemical properties of dimethyl hexadecanedioate is presented

in Table 1. This data is essential for its handling, purification, and characterization.
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Property Value Reference(s)

Molecular Formula C₁₈H₃₄O₄ [2][3]

Molecular Weight 314.47 g/mol [2]

Appearance
White to almost white

crystalline powder
[3][4]

Melting Point 53 °C [2][3]

Boiling Point 351.3 °C at 760 mmHg [2]

Density 0.945 g/cm³ [2][3]

Flash Point 157.5 °C [2]

Water Solubility
0.04224 mg/L at 25 °C

(estimated)
[5]

Synthesis Mechanism: The Fischer-Speier
Esterification
The primary and most common method for synthesizing dimethyl hexadecanedioate is the

Fischer-Speier esterification of hexadecanedioic acid with methanol in the presence of an acid

catalyst.[2] This is a reversible, acid-catalyzed nucleophilic acyl substitution reaction. The

overall reaction is as follows:

HOOC-(CH₂)₁₄-COOH + 2 CH₃OH ⇌ CH₃OOC-(CH₂)₁₄-COOCH₃ + 2 H₂O

The mechanism proceeds through a series of protonation and deprotonation steps, which

activate the carboxylic acid towards nucleophilic attack by the alcohol.

Mechanistic Steps:
Protonation of the Carbonyl Oxygen: The acid catalyst protonates the carbonyl oxygen of

one of the carboxylic acid groups, increasing the electrophilicity of the carbonyl carbon.

Nucleophilic Attack by Methanol: A molecule of methanol, acting as a nucleophile, attacks

the protonated carbonyl carbon, leading to the formation of a tetrahedral intermediate.
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Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups,

forming a good leaving group (water).

Elimination of Water: The tetrahedral intermediate collapses, reforming the carbonyl double

bond and eliminating a molecule of water.

Deprotonation: The protonated ester is deprotonated to yield the methyl ester and

regenerate the acid catalyst.

These steps are then repeated at the second carboxylic acid group to form the final product,

dimethyl hexadecanedioate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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